Cas no 605661-82-3 (4-chloro-2-hydroxypyridine-3-carboxylic acid)

• Product Name: 4-chloro-2-hydroxypyridine-3-carboxylic acid
• CAS No: 605661-82-3
• MF: C₆H₄ClNO₃
• MW: 173.553860664368
• CID: 1026478
• PubChem ID: 20732223
• Update Time: 2025-06-08

4-chloro-2-hydroxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-hydroxynicotinic acid
• 4-Chloro-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid
• 4-chloro-2-oxo-1H-pyridine-3-carboxylic acid
• 4-chloro-2-hydroxypyridine-3-carboxylic acid
• SCHEMBL10762405
• 3-Pyridinecarboxylic acid, 4-chloro-1,2-dihydro-2-oxo-
• MFCD20647073
• DB-357983
• 4-Chloro-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• G69617
• CS-0366693
• 4-Chloro-2-hydroxynicotinicacid
• A868942
• 605661-82-3
• DTXSID30609525
• SCHEMBL3653849

• MDL： MFCD20647073
• Inchi： 1S/C6H4ClNO3/c7-3-1-2-8-5(9)4(3)6(10)11/h1-2H,(H,8,9)(H,10,11)
• InChI Key： IHLBCGVADAYUDV-UHFFFAOYSA-N
• SMILES： ClC1C=CNC(C=1C(=O)O)=O

Computed Properties

• Exact Mass: 172.98800
• Monoisotopic Mass: 172.9879707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.62±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (14 g/l) (25 º C),
• PSA: 70.42000
• LogP: 1.13880

Additional information on 4-chloro-2-hydroxypyridine-3-carboxylic acid

4-Chloro-2-hydroxypyridine-3-carboxylic Acid (CAS No. 605661-82-3): A Comprehensive Overview

4-Chloro-2-hydroxypyridine-3-carboxylic acid (CAS No. 605661-82-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chloro and hydroxy functional groups, exhibits a range of biological activities that make it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 4-chloro-2-hydroxypyridine-3-carboxylic acid is defined by a pyridine ring with a chlorine atom at the 4-position and a hydroxyl group at the 2-position, along with a carboxylic acid group at the 3-position. This arrangement imparts specific chemical and physical properties that are crucial for its potential applications in drug discovery and development.

Recent studies have highlighted the pharmacological potential of 4-chloro-2-hydroxypyridine-3-carboxylic acid. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress, making it a promising lead compound for the treatment of inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its anti-inflammatory effects, 4-chloro-2-hydroxypyridine-3-carboxylic acid has shown potential as an antimicrobial agent. Studies have reported that this compound exhibits broad-spectrum activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria. This antimicrobial activity is particularly significant in light of the growing global concern over antibiotic resistance.

The synthesis of 4-chloro-2-hydroxypyridine-3-carboxylic acid has been extensively studied, with several efficient routes being developed. One common synthetic pathway involves the reaction of 2-hydroxypyridine with chloroacetyl chloride, followed by hydrolysis to form the carboxylic acid. This method provides high yields and is scalable for industrial production, making it an attractive option for pharmaceutical companies.

The physicochemical properties of 4-chloro-2-hydroxypyridine-3-carboxylic acid, such as its solubility and stability, are also important considerations for its use in drug development. Research has shown that this compound is moderately soluble in water and organic solvents, which facilitates its formulation into various dosage forms. Additionally, its stability under different conditions ensures that it can be stored and transported without significant degradation.

In preclinical studies, 4-chloro-2-hydroxypyridine-3-carboxylic acid has demonstrated favorable pharmacokinetic profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential parameters for effective drug delivery. These characteristics make it a suitable candidate for further clinical evaluation.

The safety profile of 4-chloro-2-hydroxypyridine-3-carboxylic acid is another critical aspect that has been extensively investigated. Toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 4-chloro-2-hydroxypyridine-3-carboxylic acid (CAS No. 605661-82-3) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its favorable physicochemical and pharmacokinetic properties, positions it as a valuable asset in the ongoing efforts to develop innovative treatments for various diseases. Ongoing research continues to explore new avenues for its application, underscoring its significance in the field of medicinal chemistry.